Cas no 2097978-35-1 (4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine)

• Product Name: 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine
• CAS No: 2097978-35-1
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5726777
• PubChem ID: 121201491
• Update Time: 2025-06-08

4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026709613
• 2097978-35-1
• 4-chloro-6-[2-(methoxymethyl)pyrrolidin-1-yl]-2-methylpyrimidine
• F1907-5194
• 4-chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine
• Pyrimidine, 4-chloro-6-[2-(methoxymethyl)-1-pyrrolidinyl]-2-methyl-
• 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine

• Inchi： 1S/C11H16ClN3O/c1-8-13-10(12)6-11(14-8)15-5-3-4-9(15)7-16-2/h6,9H,3-5,7H2,1-2H3
• InChI Key： IILWIFMSSCZOND-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CCCC1COC

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 354.6±27.0 °C(Predicted)
• pka: 2.29±0.39(Predicted)

Additional information on 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine

Introduction to 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine (CAS No. 2097978-35-1)

4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 2097978-35-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The compound’s molecular framework, characterized by a chloro substituent at the 4-position and a pyrrolidinyl moiety linked via a methoxymethyl group at the 6-position, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The 4-chloro group introduces a reactive site that is commonly utilized in cross-coupling reactions, enabling the construction of more complex molecular architectures. This feature is particularly valuable in synthetic organic chemistry, where such halogenated pyrimidines serve as precursors for generating biaryl systems or other heterocyclic compounds. The presence of the 2-(methoxymethyl)pyrrolidin-1-yl substituent adds another layer of functionality, providing an amine-like handle for further derivatization, such as through condensation reactions or nucleophilic substitutions. Together, these structural elements make 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine a promising candidate for exploring new pharmacophores.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological tools due to their broad spectrum of biological activities. Pyrimidines are fundamental motifs in nucleic acids and serve as key components in numerous drugs, including antiviral, anticancer, and antimicrobial agents. The specific substitution pattern of 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine suggests potential interactions with biological targets such as enzymes or receptors, which could modulate cellular processes and disease pathways.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The methoxymethyl group, for instance, can be hydrolyzed to yield a primary alcohol, which can then be further functionalized into esters, ethers, or other derivatives. This adaptability allows researchers to fine-tune the physicochemical properties of the compound, such as solubility and metabolic stability, to optimize its pharmacokinetic profile. Such modifications are crucial for advancing candidates from early-stage discovery to viable drug candidates.

Recent advancements in drug design have emphasized the importance of structure-based drug discovery (SBDD), where computational methods are used to predict how small molecules interact with biological targets at the atomic level. The structural features of 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine, particularly its rigid pyrimidine core and diverse substituents, make it an attractive candidate for SBDD approaches. By leveraging molecular modeling techniques, researchers can identify potential binding pockets on target proteins and design analogs that enhance binding affinity or selectivity.

The compound’s relevance is further underscored by its potential role in addressing unmet medical needs. For example, pyrimidine-based inhibitors have shown promise in targeting kinases and other enzymes implicated in cancer progression. The 4-chloro and pyrrolidinyl moieties could interact with key residues in these enzymes’ active sites, disrupting their function and inhibiting tumor growth. While extensive clinical data on this specific compound may still be limited, preclinical studies suggest that derivatives with similar structures exhibit inhibitory activity against various disease-causing targets.

From a synthetic chemistry perspective, 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine represents an interesting challenge for synthetic chemists. The synthesis involves multiple steps, including functional group interconversions and protection-deprotection strategies to install the desired substituents in high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocycles more efficiently than ever before, opening new avenues for exploring derivatives of this compound.

The pharmaceutical industry has long recognized the value of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Pyrimidine derivatives are no exception and continue to be extensively studied for their potential therapeutic applications. The unique structural features of 4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine, combined with its synthetic accessibility, position it as a valuable building block for medicinal chemists seeking to develop next-generation drugs.

In conclusion,4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yl)-2-methylpyrimidine (CAS No. 2097978-35-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural versatility allows for extensive chemical modifications, while its biological relevance makes it an attractive candidate for exploring new therapeutic strategies. As research continues to uncover new applications for this compound and its derivatives,4-Chloro-6-(2-(methoxymethyl)pyrrolidin-1-yll)-2-methylpyrimidine is poised to play an important role in shaping the future of medicine.